ethyl 4-[({2-[4-(diethylamino)benzoyl]hydrazino}carbonothioyl)amino]benzoate

• IUPAC Name: ethyl 4-[[[4-(diethylamino)benzoyl]amino]carbamothioylamino]benzoate
• InChI: InChI=1S/C21H26N4O3S/c1-4-25(5-2)18-13-9-15(10-14-18)19(26)23-24-21(29)22-17-11-7-16(8-12-17)20(27)28-6-3/h7-14H,4-6H2,1-3H3,(H,23,26)(H2,22,24,29)
• InChI Key: JEOABLUDSZFFOB-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)C(=O)NNC(=S)NC2=CC=C(C=C2)C(=O)OCC
• Molecular Formula: C21H26N4O3S
• Molecular Weight: 414.5 g/mol

Description

Ethyl 4-[({2-[4-(diethylamino)benzoyl]hydrazino}carbonothioyl)amino]benzoate, also known as EDBT, is a chemical compound that has been the focus of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of ethyl 4-[({2-[4-(diethylamino)benzoyl]hydrazino}carbonothioyl)amino]benzoate is not fully understood, but it is believed to work by inhibiting certain enzymes and proteins in the body. In cancer cells, ethyl 4-[({2-[4-(diethylamino)benzoyl]hydrazino}carbonothioyl)amino]benzoate has been shown to inhibit the activity of histone deacetylases, which are enzymes that play a role in the regulation of gene expression. In bacteria and fungi, ethyl 4-[({2-[4-(diethylamino)benzoyl]hydrazino}carbonothioyl)amino]benzoate has been shown to inhibit the activity of certain enzymes involved in cell wall synthesis and energy metabolism.
Biochemical and Physiological Effects:
ethyl 4-[({2-[4-(diethylamino)benzoyl]hydrazino}carbonothioyl)amino]benzoate has been shown to have a range of biochemical and physiological effects. In cancer cells, ethyl 4-[({2-[4-(diethylamino)benzoyl]hydrazino}carbonothioyl)amino]benzoate has been shown to induce cell cycle arrest and apoptosis, which is programmed cell death. In bacteria and fungi, ethyl 4-[({2-[4-(diethylamino)benzoyl]hydrazino}carbonothioyl)amino]benzoate has been shown to inhibit cell growth and division, leading to cell death. In addition, ethyl 4-[({2-[4-(diethylamino)benzoyl]hydrazino}carbonothioyl)amino]benzoate has been shown to have anti-inflammatory properties, which may be due to its ability to inhibit the activity of certain enzymes involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

Ethyl 4-[({2-[4-(diethylamino)benzoyl]hydrazino}carbonothioyl)amino]benzoate has several advantages for lab experiments, including its ability to inhibit the growth of certain fungi and bacteria, its anti-inflammatory properties, and its potential as a water treatment agent. However, there are also limitations to using ethyl 4-[({2-[4-(diethylamino)benzoyl]hydrazino}carbonothioyl)amino]benzoate in lab experiments, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on ethyl 4-[({2-[4-(diethylamino)benzoyl]hydrazino}carbonothioyl)amino]benzoate. One area of research is the development of ethyl 4-[({2-[4-(diethylamino)benzoyl]hydrazino}carbonothioyl)amino]benzoate as a potential anti-cancer drug. Another area of research is the development of ethyl 4-[({2-[4-(diethylamino)benzoyl]hydrazino}carbonothioyl)amino]benzoate as a potential pesticide for agricultural use. Additionally, further research is needed to fully understand the mechanism of action of ethyl 4-[({2-[4-(diethylamino)benzoyl]hydrazino}carbonothioyl)amino]benzoate and its potential applications in environmental science.

Scientific Research Applications

Ethyl 4-[({2-[4-(diethylamino)benzoyl]hydrazino}carbonothioyl)amino]benzoate has been studied for its potential applications in various fields, including medicine, agriculture, and environmental science. In medicine, ethyl 4-[({2-[4-(diethylamino)benzoyl]hydrazino}carbonothioyl)amino]benzoate has been shown to have anti-inflammatory and anti-cancer properties. In agriculture, ethyl 4-[({2-[4-(diethylamino)benzoyl]hydrazino}carbonothioyl)amino]benzoate has been studied as a potential pesticide due to its ability to inhibit the growth of certain fungi and bacteria. In environmental science, ethyl 4-[({2-[4-(diethylamino)benzoyl]hydrazino}carbonothioyl)amino]benzoate has been studied as a potential water treatment agent due to its ability to remove heavy metals from contaminated water.